Basal Cell Carcinoma

Description

Basal Cell Carcinoma (BCC) is the most common form of skin cancer, originating from the basal cells of the epidermis. It typically presents as a pearly nodule, a sore that bleeds, or a red patch, most often on sun-exposed areas like the face, neck, and hands. While rarely metastatic, BCC can be locally destructive, invading surrounding tissues if left untreated. Early detection and treatment are crucial for successful outcomes and to prevent significant tissue damage.
